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Introduction

[Compound X], commercially known as MitoTracker® Red CMXRos, is a vital fluorescent dye
for the selective labeling of mitochondria in living cells.[1][2] This lipophilic cationic probe
passively diffuses across the plasma membrane and accumulates in mitochondria, driven by
the organelle’'s membrane potential.[3][4][5] A key feature of MitoTracker® Red CMXRos is its
mild thiol-reactive chloromethyl group, which covalently binds to mitochondrial proteins,
ensuring its retention even after cell fixation and permeabilization.[6][7][8] This characteristic
makes it an invaluable tool for a wide range of applications in live-cell imaging, including the
study of mitochondrial morphology, function, and dynamics, as well as in the investigation of
cellular processes like apoptosis.[9][10]

Quantitative Data

The photophysical and chemical properties of MitoTracker® Red CMXRos are summarized in
the table below, providing essential data for experimental setup and imaging.
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Property Value References
Excitation Maximum ~578-579 nm (L2172
Emission Maximum ~599-600 nm [1121[71191
Molecular Formula C32H32CI2N20 [1]

Molecular Weight 531.52 [1107]

CAS Number 167095-09-2 [1][9]

Fixability Aldehyde-based fixatives [L103191[1.3]

Signaling Pathway Visualization: Apoptosis
Detection

MitoTracker® Red CMXRos is a sensitive indicator of mitochondrial health and can be used to
monitor the disruption of the mitochondrial membrane potential (MMP), a key event in the early
stages of apoptosis.[4][10] A decrease in MMP leads to a reduced accumulation of the dye in
the mitochondria, resulting in a diminished fluorescent signal.[10][14] This change can be
quantified and used as an early marker for apoptosis. When used in conjunction with other
apoptotic markers like Annexin V, which detects the externalization of phosphatidylserine, a
more comprehensive picture of the apoptotic process can be obtained.[10][14]
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Caption: Role of MitoTracker Red CMXRos in apoptosis detection.

Experimental Protocols
Protocol 1: General Live-Cell Staining of Mitochondria
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This protocol provides a general procedure for staining mitochondria in live cells using
MitoTracker® Red CMXRos.

Materials:

MitoTracker® Red CMXRos

Anhydrous Dimethyl Sulfoxide (DMSO)[13][15]

Complete cell culture medium (e.g., DMEM with 5% FCS)[13]

Phosphate-Buffered Saline (PBS)

Live-cell imaging dish or plate

Procedure:

e Stock Solution Preparation (1 mM):

o Warm the vial of MitoTracker® Red CMXRos to room temperature before opening.[13][16]

o Reconstitute the 50 pg of lyophilized solid in 94.1 L of high-quality anhydrous DMSO to
create a 1 mM stock solution.[7][15][16]

o Aliquot the stock solution into smaller volumes and store at -20°C, protected from light.[13]
[15][16]

e Working Solution Preparation (50-200 nM):

o On the day of the experiment, dilute the 1 mM stock solution in pre-warmed (37°C)
complete cell culture medium to a final working concentration of 50-200 nM.[7][13] For
example, to make a 200 nM working solution, add 1 pL of the 1 mM stock solution to 5 mL
of medium.[13]

o Protect the working solution from light.[13]

e Cell Staining:
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o Grow cells to the desired confluency on a live-cell imaging dish or plate.
o Remove the existing culture medium.
o Add the pre-warmed working solution to the cells.
o Incubate the cells for 15-45 minutes at 37°C in a COz incubator.[7][13]
o Remove the staining solution.
o Wash the cells with fresh, pre-warmed culture medium.

e Imaging:

o Image the cells immediately using a fluorescence microscope equipped with appropriate
filters for red fluorescence (Excitation: ~579 nm, Emission: ~599 nm).

Protocol 2: Apoptosis Detection using Flow Cytometry

This protocol outlines the use of MitoTracker® Red CMXRos in conjunction with Annexin V-
FITC for the detection of apoptosis by flow cytometry.[10][14]

Materials:

MitoTracker® Red CMXRos working solution (as prepared in Protocol 1)

Annexin V-FITC Apoptosis Detection Kit

Binding Buffer (provided with the Annexin V kit)

Flow cytometer

Procedure:

e Induce Apoptosis:

o Treat cells with the desired apoptotic stimulus. Include an untreated control group.

e MitoTracker® Staining:
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o After treatment, collect the cells and incubate them with the MitoTracker® Red CMXRos
working solution for 30 minutes.[10]

e Annexin V Staining:
o Wash the cells with PBS.
o Resuspend the cells in Binding Buffer.

o Add Annexin V-FITC to the cell suspension and incubate in the dark according to the
manufacturer's instructions.

e Flow Cytometry Analysis:
o Analyze the stained cells by flow cytometry.

o Live, non-apoptotic cells will show high MitoTracker® Red fluorescence and low Annexin
V-FITC fluorescence.[14]

o Apoptotic cells will exhibit a decrease in MitoTracker® Red fluorescence and an increase
in Annexin V-FITC fluorescence.[10][14]

Experimental Workflow Visualization

The following diagram illustrates the general workflow for live-cell imaging using MitoTracker®
Red CMXRos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. abpbio.com [abpbio.com]
e 2. abmole.com [abmole.com]
e 3. lumiprobe.com [lumiprobe.com]

o 4. Efficacy of MitoTracker Green and CMXrosamine to measure changes in mitochondrial
membrane potentials in living cells and tissues - PubMed [pubmed.ncbi.nim.nih.gov]

o 5. MitoTracker | AAT Bioquest [aatbio.com]

e 6. Live Cell Imaging of Mitochondrial Redox State in Mammalian Cells and Yeast - PMC
[pmc.ncbi.nlm.nih.gov]

« 7. MitoTrackerA® Red CMXRos | Cell Signaling Technology [cellsignal.com]

» 8. Flow cytometric readout based on Mitotracker Red CMXRos staining of live asexual blood
stage malarial parasites reliably assesses antibody dependent cellular inhibition - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. LumiTracker® Mito Red CMXRos | AxisPharm [axispharm.com]
e 10. researchgate.net [researchgate.net]

e 11. Spectral characteristics of the MitoTracker probes—Table 12.2 | Thermo Fisher Scientific
- JP [thermofisher.com]

e 12. Bright red-emitting highly reliable styryl probe with large Stokes shift for visualizing
mitochondria in live cells under wash-free conditions - PMC [pmc.ncbi.nlm.nih.gov]

e 13. fmhs.auckland.ac.nz [fmhs.auckland.ac.nz]

e 14. apexbt.com [apexbt.com]

o 15. Mitotracker staining - Alsford Lab [blogs.Ilshtm.ac.uk]
» 16. biopioneer.com.tw [biopioneer.com.tw]

 To cite this document: BenchChem. [[Compound X] for Live-Cell Imaging: Application Notes
and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1225033?utm_src=pdf-custom-synthesis
https://www.abpbio.com/product/mitoview-red/
https://www.abmole.com/products/mitotracker-red-cmxros.html
https://www.lumiprobe.com/p/mitotracker-red-cmxros
https://pubmed.ncbi.nlm.nih.gov/15382028/
https://pubmed.ncbi.nlm.nih.gov/15382028/
https://www.aatbio.com/resources/application-notes/mitotracker
https://pmc.ncbi.nlm.nih.gov/articles/PMC8520137/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8520137/
https://www.cellsignal.com/products/buffers-dyes/mitotracker-red-cmxros/9082
https://pmc.ncbi.nlm.nih.gov/articles/PMC3418546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3418546/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3418546/
https://axispharm.com/product/lumitracker-mito-red-cmxros/
https://www.researchgate.net/figure/Apoptosis-induction-Annexin-V-MitoTracker-red-CMXRos-staining-a-Cells-were-treated-as_fig8_331406991
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://www.thermofisher.com/jp/ja/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6874369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6874369/
https://www.fmhs.auckland.ac.nz/assets/fmhs/sms/biru/docs/MitoTrackerRedCMXRos.pdf
https://www.apexbt.com/mitochondrial-membrane-potential-and-apoptosis-detection-kit.html
https://blogs.lshtm.ac.uk/alsfordlab/protocols/mitotracker-staining/
http://biopioneer.com.tw/wp-content/uploads/downloads/2025/04/1-Mito-Tracker-Red-CMXRos-APExBIO%E8%B2%A8%E8%99%9F-B8810.pdf
https://www.benchchem.com/product/b1225033#compound-x-for-live-cell-imaging-techniques
https://www.benchchem.com/product/b1225033#compound-x-for-live-cell-imaging-techniques
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1225033#compound-x-for-live-cell-imaging-
techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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